Cas no 120153-68-6 (2-Piperidinecarbonitrile, 1-(phenylmethyl)-)

2-Piperidinecarbonitrile, 1-(phenylmethyl)- structure
120153-68-6 structure
Product Name:2-Piperidinecarbonitrile, 1-(phenylmethyl)-
CAS No:120153-68-6
MF:C13H16N2
MW:200.279542922974
CID:1210223
PubChem ID:10878182
Update Time:2025-04-20

2-Piperidinecarbonitrile, 1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperidinecarbonitrile, 1-(phenylmethyl)-
    • 1-benzylpiperidine-2-carbonitrile
    • N-benzyl-2-cyano-piperidine
    • N-benzylpiperidine-2-carbonitrile
    • 120153-68-6
    • DTXSID50446813
    • SCHEMBL519227
    • AKOS013738061
    • Inchi: 1S/C13H16N2/c14-10-13-8-4-5-9-15(13)11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-9,11H2
    • InChI Key: BOTBFZOLULDADO-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CCCCC1C#N

Computed Properties

  • Exact Mass: 200.13100
  • Monoisotopic Mass: 200.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 27Ų

Experimental Properties

  • PSA: 27.03000
  • LogP: 2.50258

2-Piperidinecarbonitrile, 1-(phenylmethyl)- Production Method

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